Cas no 893725-30-9 (4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 893725-30-9
• MF: C₁₂H₁₀N₄OS
• MW: 258.299000263214
• CID: 5702513
• PubChem ID: 16637040
• Update Time: 2025-07-14

4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-(2-furanylmethyl)-2,4-dihydro-5-(2-pyridinyl)-
• 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• 4-(furan-2-ylmethyl)-3-pyridin-2-yl-1H-1,2,4-triazole-5-thione
• EN300-110598
• 4-[(furan-2-yl)methyl]-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• AKOS000268510
• 893725-30-9
• 4-Furan-2-ylmethyl-5-pyridin-2-yl-4H-[1,2,4]triazole-3-thiol

• Inchi： 1S/C12H10N4OS/c18-12-15-14-11(10-5-1-2-6-13-10)16(12)8-9-4-3-7-17-9/h1-7H,8H2,(H,15,18)
• InChI Key： MUYQQXMKGFEHFS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CN=2)N1CC1=CC=CO1

Computed Properties

• Exact Mass: 258.05753213g/mol
• Monoisotopic Mass: 258.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 396.8±52.0 °C(Predicted)
• pka: 7.28±0.20(Predicted)

Additional information on 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 893725-30-9) and Its Emerging Applications in Chemical Biology

The compound 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 893725-30-9) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it combines the versatility of furan, pyridine, and triazole moieties, each contributing unique electronic and steric properties that make it a promising candidate for various biochemical applications. This introduction delves into the molecular characteristics of this compound, its potential biological activities, and its relevance to contemporary research in medicinal chemistry.

At the core of this compound's structure lies the triazole ring, a heterocycle renowned for its stability and biological relevance. The presence of a thiol (-SH) group at the 3-position of the triazole ring introduces reactivity that can be exploited in drug design, particularly in covalent binding studies or as a probe for protein thiols. The furan substituent at the 4-position adds another layer of functional diversity, enabling interactions with nucleophiles or participation in redox processes. Meanwhile, the pyridine moiety at the 5-position enhances lipophilicity and can facilitate binding to specific biological targets.

Recent advancements in chemical biology have highlighted the importance of small molecules that can modulate protein-protein interactions or enzyme activity through precise targeting. The combination of these three heterocycles in 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol positions it as a versatile scaffold for developing novel bioactive agents. For instance, the thiol group can serve as a handle for post-synthetic modifications, allowing researchers to attach pharmacophores or tags that enhance solubility or targeting specificity.

In the realm of drug discovery, heterocyclic compounds are frequently explored due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The structural features of this compound suggest potential applications in inhibiting kinases or other enzymes involved in signal transduction pathways. Notably, the pyridine ring is commonly found in kinase inhibitors, while the triazole moiety has been reported to enhance binding affinity in several drug candidates. The furan substituent may further contribute to selectivity by interacting with specific pockets on the target protein.

One particularly intriguing aspect of this molecule is its potential as a tool for studying protein thiols. Reactive oxygen species (ROS) and other electrophiles can modify cysteine residues on proteins, leading to altered function or aggregation. By leveraging the nucleophilic nature of the thiol group in 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol, researchers can investigate redox-sensitive signaling pathways or develop probes for identifying proteins prone to oxidative stress. Such studies are increasingly relevant in fields like neurodegenerative diseases, where aberrant protein modifications play a critical role.

The synthesis of this compound also presents an opportunity for methodological innovation. The integration of multiple heterocyclic units requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Recent reports have demonstrated strategies for constructing triazole-furan-pyridine derivatives using transition-metal-catalyzed cross-coupling reactions or cycloaddition processes. These approaches not only facilitate access to complex scaffolds but also allow for diversification through library synthesis techniques.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits among large databases of heterocyclic compounds. The structural motifs present in 4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol make it an attractive candidate for such studies. By leveraging machine learning models trained on known bioactive compounds, researchers can predict its interaction with biological targets and prioritize experimental validation efforts.

The compound's potential extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in developing libraries of heterocyclic derivatives for high-throughput screening (HTS) campaigns. The combination of functional groups in this molecule could lead to novel therapeutics with improved efficacy or reduced side effects compared to existing treatments.

In conclusion,4-(Furan-2-ylmethyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 893725-30-9) exemplifies how interdisciplinary approaches can yield promising candidates for biochemical research and drug development. Its unique structural features—comprising a triazole, furan, and pyridine core along with a reactive thiol group—make it a versatile scaffold with broad applications in medicinal chemistry and chemical biology. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an important role in shaping future therapeutic strategies.